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Compound of Interest

Compound Name: HIV-1 inhibitor-31

Cat. No.: B12403047

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical experimental use
of fostemsauvir, a first-in-class HIV-1 attachment inhibitor. The information compiled here is
intended to guide researchers in designing and executing in vitro and in vivo studies to
evaluate the efficacy, pharmacokinetics, and mechanism of action of fostemsavir and its active
metabolite, temsavir.

Mechanism of Action

Fostemsavir is a phosphonooxymethyl prodrug of temsavir.[1] Following oral administration,
fostemsavir is rapidly and extensively hydrolyzed by intestinal alkaline phosphatases to its
active moiety, temsavir.[2][3] Temsavir is an HIV-1 attachment inhibitor that binds directly to the
viral envelope glycoprotein gp120, near the CD4 binding site.[4][5][6] This binding event locks
the gp120 protein in a "closed" conformational state, which prevents its interaction with the host
cell's CD4 receptor.[4][5] By blocking this initial and critical step of viral entry, temsavir
effectively inhibits the infection of host cells by a broad range of HIV-1 subtypes, including
those that are resistant to other classes of antiretroviral drugs.[2][5] There is no in-vitro cross-
resistance between fostemsavir and other antiretroviral classes.[2][5]

Signaling Pathway Diagram
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HIV-1 Pseudovirus Luciferase Assay Workflow
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Preclinical Pharmacokinetic Study Workflow in Rats
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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